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Compound of Interest

Compound Name: N-Methyl-3,4-dimethylbenzylamine

Cat. No.: B168943 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-3,4-dimethylbenzylamine (CAS

No. 165741-71-9) was not readily available. The following guidance is based on the properties

and hazards of the closely related compound, N,N-Dimethylbenzylamine (CAS No. 103-83-3).

This information should be used as a general guide only. Researchers, scientists, and drug

development professionals are strongly advised to consult their institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company for

specific handling and disposal instructions for N-Methyl-3,4-dimethylbenzylamine.

This guide provides essential safety and logistical information for the proper disposal of N-
Methyl-3,4-dimethylbenzylamine, with a focus on operational procedures and immediate

safety protocols. The information is tailored for laboratory and research settings.

Key Safety and Hazard Information (Based on N,N-
Dimethylbenzylamine)
Proper handling and disposal of substituted benzylamines require a thorough understanding of

their potential hazards. Based on data for the analogous compound N,N-Dimethylbenzylamine,

this chemical should be treated as a hazardous substance.
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Property Value (for N,N-Dimethylbenzylamine)

Physical State Liquid

Appearance Colorless to pale yellow liquid

Odor Ammonia-like[1]

Flash Point 54 °C / 129.2 °F (closed cup)[1]

Density 0.900 g/cm³ at 25 °C[2]

Boiling Point 183-184 °C at 765 mmHg[2]

Hazards

Flammable liquid and vapor.[1] Causes severe

skin burns and eye damage.[1] Toxic if inhaled

and harmful if swallowed or in contact with skin.

[1] Harmful to aquatic life.[3]

Toxicity (Oral, Rat LD50) 579 mg/kg[1]

Toxicity (Dermal, Rabbit LD50) 1.66 mL/kg[1]

Toxicity (Inhalation, Rat LC50) 2 mg/L, 4h[1]

Experimental Protocols: Spill Cleanup Procedures
In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel

and the environment. The following procedures are for minor laboratory spills and should only

be undertaken by trained personnel with the appropriate personal protective equipment.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield (minimum 8-inch).

Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene), lab coat, and

appropriate protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. A

NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if vapor

concentrations are high or ventilation is inadequate.
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Incidental Spill Cleanup Steps:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Eliminate Ignition Sources: As the compound is flammable, remove all sources of ignition

from the area.[4] Use non-sparking tools.[4]

Contain the Spill: Create a dike around the spill using an inert absorbent material such as

vermiculite, sand, or earth.[4][5] Do not use combustible materials like paper towels to

absorb the initial spill.

Absorb the Material: Cover the spill with the absorbent material, working from the outside in.

Collect the Waste: Carefully scoop the absorbed material into a suitable, labeled, and

sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning

materials for disposal as hazardous waste.

Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning

supplies, must be disposed of as hazardous waste.[6]

Proper Disposal Procedures
Disposal of N-Methyl-3,4-dimethylbenzylamine must comply with all federal, state, and local

regulations.[7] Improper disposal can lead to significant environmental damage and legal

consequences.

Step-by-Step Disposal Plan:

Waste Identification: This chemical should be classified as hazardous waste due to its

flammability and corrosivity.

Containerization:
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Collect waste N-Methyl-3,4-dimethylbenzylamine and any contaminated materials in a

designated, compatible, and properly labeled hazardous waste container.

Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from

incompatible materials such as acids and strong oxidizing agents.[1]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical

name.

Contact EHS: Arrange for pickup and disposal through your institution's Environmental

Health and Safety office or a licensed hazardous waste disposal contractor.[8] Do not pour

this chemical down the drain or dispose of it with regular trash.[7]

Documentation: Maintain records of the waste generated and its disposal, as required by

regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.

[9][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

chemical waste.
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Chemical Waste Disposal Workflow

Chemical Waste Generated
(N-Methyl-3,4-dimethylbenzylamine)

Consult Safety Data Sheet (SDS)
and Institutional Protocols

Determine Hazard Classification
(Flammable, Corrosive, Toxic)

Segregate into Compatible
Hazardous Waste Container

Hazardous

Properly Label Container
('Hazardous Waste', Chemical Name)

Store in Designated Satellite
Accumulation Area

Contact EHS for Waste Pickup

Licensed Hazardous Waste
Disposal Contractor

Maintain Disposal Records

Click to download full resolution via product page

Caption: Chemical waste disposal decision-making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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